Cas no 923218-69-3 (5-(4-fluorophenyl)-1,3-oxazole-2-thiol)

5-(4-Fluorophenyl)-1,3-oxazole-2-thiol is a heterocyclic compound featuring an oxazole core substituted with a 4-fluorophenyl group and a thiol moiety at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the fluorophenyl group enhances lipophilicity and metabolic stability, while the thiol functionality allows for further derivatization via alkylation or oxidation. Its well-defined molecular framework is advantageous for designing bioactive molecules, particularly in medicinal chemistry applications targeting enzyme inhibition or receptor modulation. The compound’s purity and stability under standard conditions ensure consistent performance in synthetic workflows.
5-(4-fluorophenyl)-1,3-oxazole-2-thiol structure
923218-69-3 structure
Product Name:5-(4-fluorophenyl)-1,3-oxazole-2-thiol
CAS No:923218-69-3
MF:C9H6FNOS
MW:195.213444232941
MDL:MFCD08444441
CID:3109297
PubChem ID:16227337
Update Time:2025-05-27

5-(4-fluorophenyl)-1,3-oxazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-(4-fluorophenyl)-1,3-oxazole-2-thiol
    • AKOS009101755
    • G58432
    • 5-(4-fluorophenyl)oxazole-2-thiol
    • MFCD08444441
    • 923218-69-3
    • YLB21869
    • EN300-25632
    • AKOS001781990
    • C9H6FNOS
    • CCG-127331
    • 5-(4-fluorophenyl)-3H-1,3-oxazole-2-thione
    • Z212055570
    • MDL: MFCD08444441
    • Inchi: 1S/C9H6FNOS/c10-7-3-1-6(2-4-7)8-5-11-9(13)12-8/h1-5H,(H,11,13)
    • InChI Key: DPACSQVMBJOBAK-UHFFFAOYSA-N
    • SMILES: S=C1NC=C(C2C=CC(=CC=2)F)O1

Computed Properties

  • Exact Mass: 195.01541315Da
  • Monoisotopic Mass: 195.01541315Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 53.4Ų

5-(4-fluorophenyl)-1,3-oxazole-2-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F590065-10mg
5-(4-fluorophenyl)-1,3-oxazole-2-thiol
923218-69-3
10mg
$ 50.00 2022-06-02
TRC
F590065-50mg
5-(4-fluorophenyl)-1,3-oxazole-2-thiol
923218-69-3
50mg
$ 160.00 2022-06-02
TRC
F590065-100mg
5-(4-fluorophenyl)-1,3-oxazole-2-thiol
923218-69-3
100mg
$ 250.00 2022-06-02
Enamine
EN300-25632-0.05g
5-(4-fluorophenyl)-1,3-oxazole-2-thiol
923218-69-3 95.0%
0.05g
$135.0 2025-03-21
Enamine
EN300-25632-0.1g
5-(4-fluorophenyl)-1,3-oxazole-2-thiol
923218-69-3 95.0%
0.1g
$202.0 2025-03-21
Enamine
EN300-25632-0.25g
5-(4-fluorophenyl)-1,3-oxazole-2-thiol
923218-69-3 95.0%
0.25g
$289.0 2025-03-21
Enamine
EN300-25632-0.5g
5-(4-fluorophenyl)-1,3-oxazole-2-thiol
923218-69-3 95.0%
0.5g
$480.0 2025-03-21
Enamine
EN300-25632-1.0g
5-(4-fluorophenyl)-1,3-oxazole-2-thiol
923218-69-3 95.0%
1.0g
$614.0 2025-03-21
Enamine
EN300-25632-2.5g
5-(4-fluorophenyl)-1,3-oxazole-2-thiol
923218-69-3 95.0%
2.5g
$1202.0 2025-03-21
Enamine
EN300-25632-5.0g
5-(4-fluorophenyl)-1,3-oxazole-2-thiol
923218-69-3 95.0%
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$1779.0 2025-03-21
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